N-[1-(3-hydroxy-1-adamantyl)ethyl]-2-methoxypyrimidine-5-carboxamide

• IUPAC Name: N-[1-(3-hydroxy-1-adamantyl)ethyl]-2-methoxypyrimidine-5-carboxamide
• InChI: InChI=1S/C18H25N3O3/c1-11(21-15(22)14-8-19-16(24-2)20-9-14)17-4-12-3-13(5-17)7-18(23,6-12)10-17/h8-9,11-13,23H,3-7,10H2,1-2H3,(H,21,22)
• InChI Key: ASOKISGXZQGKFX-UHFFFAOYSA-N
• Canonical SMILES: CC(C12CC3CC(C1)CC(C3)(C2)O)NC(=O)C4=CN=C(N=C4)OC
• Molecular Formula: C18H25N3O3
• Molecular Weight: 331.4 g/mol

Description

“N-[1-(3-hydroxy-1-adamantyl)ethyl]-2-methoxypyrimidine-5-carboxamide” is a complex organic compound. It contains an adamantyl group, which is a type of bulky, three-dimensional structure found in organic chemistry. The compound also contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the adamantyl group, the pyrimidine ring, and the carboxamide group. The exact synthesis process would depend on the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of the adamantyl group, which is a three-dimensional, cage-like structure. The pyrimidine ring and the carboxamide group would add additional complexity to the structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the bulky adamantyl group, which could sterically hinder reactions at other parts of the molecule.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its complex structure. For example, the adamantyl group could influence its solubility and stability.